5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-2-amino-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C12H12N2O3S/c1-2-17-8-5-3-4-7(10(8)15)6-9-11(16)14-12(13)18-9/h3-6,15H,2H2,1H3,(H2,13,14,16)/b9-6+
• InChI Key: HBOYTBIWYKNBPT-RMKNXTFCSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=C2C(=O)N=C(S2)N
• Isomeric SMILES: CCOC1=CC=CC(=C1O)/C=C/2\C(=O)N=C(S2)N
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one, also known as ETBIT, is a synthetic compound that belongs to the thiazolidinone family. It has been studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to exhibit antioxidant activity, which may help to protect against oxidative stress and inflammation. Additionally, this compound has been shown to have antimicrobial activity against a variety of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one in lab experiments is its broad range of pharmacological activities. This makes it a versatile compound that can be used in a variety of research applications. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one. One area of interest is its potential use as a therapeutic agent for the treatment of cancer. Further studies are needed to elucidate the precise mechanism of action of this compound and to determine its efficacy in vivo. Additionally, this compound may have potential applications in the development of new antimicrobial agents or in the treatment of other diseases, such as diabetes and Alzheimer's disease. Further research is needed to fully explore the potential of this compound.

Synthesis Methods

The synthesis of 5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one involves the condensation of 3-ethoxy-2-hydroxybenzaldehyde and thiosemicarbazide in the presence of acetic acid. The resulting product is then cyclized to form the thiazolidinone ring. The reaction yields a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

5-(3-ethoxy-2-hydroxybenzylidene)-2-imino-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit a wide range of pharmacological activities, including antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.